Cas no 883992-68-5 (N1-methyl-5-(trifluoromethyl)benzene-1,2-diamine)

• Product Name: N1-methyl-5-(trifluoromethyl)benzene-1,2-diamine
• CAS No: 883992-68-5
• MF: C₈H₉F₃N₂
• MW: 190.165672063828
• CID: 4289959
• PubChem ID: 11506603
• Update Time: 2025-05-21

N1-methyl-5-(trifluoromethyl)benzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediamine, N2-methyl-4-(trifluoromethyl)-
• N*2*-Methyl-4-trifluoromethyl-benzene-1,2-diamine
• N1-methyl-5-(trifluoromethyl)benzene-1,2-diamine
• DB-109902
• 883992-68-5
• SCHEMBL118960
• RVLXXVBCYMNEID-UHFFFAOYSA-N

• Inchi： 1S/C8H9F3N2/c1-13-7-4-5(8(9,10)11)2-3-6(7)12/h2-4,13H,12H2,1H3
• InChI Key： RVLXXVBCYMNEID-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(C(F)(F)F)C=C1NC

Computed Properties

• Exact Mass: 190.07178278Da
• Monoisotopic Mass: 190.07178278Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on N1-methyl-5-(trifluoromethyl)benzene-1,2-diamine

N1-Methyl-5-(Trifluoromethyl)Benzene-1,2-Diamine: A Comprehensive Overview

N1-Methyl-5-(Trifluoromethyl)Benzene-1,2-Diamine (CAS No: 883992-68-5) is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzene ring substituted with a trifluoromethyl group at the 5-position and a methyl-substituted amino group at the 1-position. The presence of these substituents imparts distinctive chemical properties, making it a valuable material for various applications.

The synthesis of N1-Methyl-5-(Trifluoromethyl)Benzene-1,2-Diamine involves advanced chemical methodologies, including nucleophilic aromatic substitution and Friedel-Crafts alkylation. Recent studies have focused on optimizing these processes to enhance yield and purity, ensuring that the compound meets the stringent requirements of modern industrial applications. Researchers have also explored alternative synthetic pathways, such as microwave-assisted synthesis and catalytic cross-coupling reactions, which offer potential improvements in efficiency and sustainability.

One of the most notable features of this compound is its electronic properties. The trifluoromethyl group at the 5-position introduces strong electron-withdrawing effects, which significantly influence the reactivity of the benzene ring. This makes N1-Methyl-5-(Trifluoromethyl)Benzene-1,2-Diamine an excellent candidate for use in electroluminescent materials and advanced semiconductor devices. Recent breakthroughs in materials science have demonstrated its potential as a building block for organic light-emitting diodes (OLEDs), where its high electron mobility and stability are highly advantageous.

In addition to its electronic properties, this compound exhibits remarkable thermal stability and resistance to oxidation. These characteristics make it ideal for applications in high-performance polymers and composites. For instance, it has been employed as a curing agent in epoxy resins, significantly improving their mechanical strength and thermal resistance. Recent research has also explored its use in aerospace materials, where its ability to withstand extreme conditions is highly valued.

The biological activity of N1-Methyl-5-(Trifluoromethyl)Benzene-1,2-Diamine has also been a subject of intense study. Preliminary findings suggest that it may possess anti-inflammatory and antioxidant properties, opening up possibilities for its application in pharmaceuticals and nutraceuticals. However, further research is required to fully understand its bioavailability and pharmacokinetics before it can be considered for clinical use.

From an environmental perspective, this compound has been evaluated for its biodegradability and ecotoxicity. Studies indicate that it exhibits low toxicity to aquatic organisms under standard testing conditions. Its persistence in the environment is also relatively low due to its susceptibility to photochemical degradation under UV light exposure.

In conclusion, N1-Methyl-5-(Trifluoromethyl)Benzene-1,2-Diamine (CAS No: 883992-68-5) is a versatile compound with a wide range of potential applications across multiple industries. Its unique chemical structure, combined with advancements in synthetic methodologies and material science applications, positions it as a key player in the development of next-generation technologies.